Cas no 1326812-38-7 (SBJWWJBQCLMYIU-UHFFFAOYSA-N)

• Product Name: SBJWWJBQCLMYIU-UHFFFAOYSA-N
• CAS No: 1326812-38-7
• MF: C₁₇H₂₀N₂O₆
• MW: 348.350504875183
• MDL: MFCD19706157
• CID: 5188306
• Update Time: 2025-05-17

SBJWWJBQCLMYIU-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• SBJWWJBQCLMYIU-UHFFFAOYSA-N

• MDL： MFCD19706157
• Inchi： 1S/C17H20N2O6/c1-11-6-8-17(9-7-11)18(14(10-25-17)16(21)22)15(20)12-2-4-13(5-3-12)19(23)24/h2-5,11,14H,6-10H2,1H3,(H,21,22)
• InChI Key： SBJWWJBQCLMYIU-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)N(C(C2C=CC(=CC=2)[N+](=O)[O-])=O)C21CCC(C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 544
• XLogP3: 2.4
• Topological Polar Surface Area: 113

Additional information on SBJWWJBQCLMYIU-UHFFFAOYSA-N

Compound CAS No. 1326812-38-7: A Comprehensive Overview

The compound with CAS No. 1326812-38-7, also identified as SBJWWJBQCLMYIU-UHFFFAOYSA-N, is a highly specialized chemical entity that has garnered significant attention in the scientific community. This compound is notable for its unique structural properties and its potential applications in various fields, including materials science, pharmacology, and advanced manufacturing. Recent studies have highlighted its ability to function as a versatile building block in the synthesis of complex molecules, making it a valuable asset in modern chemical research.

CAS No. 1326812-38-7 is characterized by its intricate molecular structure, which includes a combination of aromatic and aliphatic components. This structure contributes to its exceptional stability and reactivity under specific conditions. Researchers have found that the compound exhibits unique electronic properties, which make it an ideal candidate for use in organic electronics and optoelectronic devices. Its ability to form stable complexes with metal ions has also been explored in the context of catalysis and coordination chemistry.

The product name SBJWWJBQCLMYIU-UHFFFAOYSA-N provides additional insights into the compound's structural features. The long name reflects the complexity of its molecular architecture, which includes multiple functional groups and branching chains. These features not only enhance its chemical versatility but also enable it to participate in a wide range of reactions, from nucleophilic substitutions to electrophilic additions. Recent advancements in computational chemistry have allowed scientists to model the behavior of this compound under various conditions, providing deeper insights into its reactivity and potential applications.

In terms of applications, CAS No. 1326812-38-7 has shown promise in the development of advanced materials. For instance, its use as a precursor in the synthesis of high-performance polymers has been explored in several studies. These polymers exhibit excellent mechanical properties and thermal stability, making them suitable for use in aerospace, automotive, and electronic industries. Additionally, the compound has been investigated for its potential role in drug delivery systems due to its ability to form biocompatible coatings.

Recent research has also focused on the environmental impact of SBJWWJBQCLMYIU-UHFFFAOYSA-N. Studies have shown that the compound can be synthesized using environmentally friendly methods, such as green chemistry techniques, which minimize waste and reduce energy consumption. This aligns with the growing trend toward sustainable chemical production and highlights the compound's potential as a eco-friendly alternative to traditional chemicals.

The versatility of CAS No. 1326812-38-7 extends to its use in analytical chemistry as well. Its distinct spectroscopic properties make it an ideal reference material for calibrating instruments used in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. This has contributed to more accurate and reliable results in various analytical workflows.

In conclusion, CAS No. 1326812-38-7 or SBJWWJBQCLMYIU-UHFFFAOYSA-N is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique structural properties, combined with recent advancements in synthetic and computational methods, continue to unlock new possibilities for its use in both academic research and industrial applications. As ongoing studies reveal more about its potential, this compound is poised to play an increasingly important role in shaping the future of chemical science.